Cas no 2137671-82-8 (5-Pyrimidinemethanesulfonamide, N-methyl-)

• Product Name: 5-Pyrimidinemethanesulfonamide, N-methyl-
• CAS No: 2137671-82-8
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5287698
• Update Time: 2025-05-20

5-Pyrimidinemethanesulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanesulfonamide, N-methyl-

• Inchi： 1S/C6H9N3O2S/c1-7-12(10,11)4-6-2-8-5-9-3-6/h2-3,5,7H,4H2,1H3
• InChI Key： CNMJRQQWBCUOQG-UHFFFAOYSA-N
• SMILES： C1=NC=C(CS(NC)(=O)=O)C=N1

Additional information on 5-Pyrimidinemethanesulfonamide, N-methyl-

Introduction to 5-Pyrimidinemethanesulfonamide, N-methyl- (CAS No. 2137671-82-8)

5-Pyrimidinemethanesulfonamide, N-methyl-, identified by its Chemical Abstracts Service (CAS) number 2137671-82-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound belongs to the pyrimidine class of molecules, which are widely recognized for their role in various pharmacological applications, including antiviral, anticancer, and antimicrobial agents.

The molecular structure of 5-Pyrimidinemethanesulfonamide, N-methyl- features a pyrimidine core substituted with a methanesulfonamide group at the 5-position and a methyl group at the nitrogen atom. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and medicinal chemistry research. The presence of both sulfonamide and methyl functionalities enhances its reactivity and binding affinity to biological targets, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonamide derivatives. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The incorporation of a pyrimidine ring into sulfonamide structures has further expanded their therapeutic applications. For instance, pyrimidine-sulfonamide hybrids have shown promise in inhibiting enzymes involved in cancer progression and viral replication.

One of the most compelling aspects of 5-Pyrimidinemethanesulfonamide, N-methyl- is its role as a key intermediate in synthesizing more complex drug candidates. Researchers have leveraged this compound to develop novel molecules with enhanced pharmacokinetic properties and reduced side effects. The methanesulfonamide moiety, in particular, has been found to improve solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the compound's potential in addressing emerging infectious diseases. The rise of drug-resistant pathogens has necessitated the discovery of new antimicrobial agents. Pyrimidine-based sulfonamides have emerged as promising candidates due to their ability to disrupt essential metabolic pathways in bacteria and viruses. 5-Pyrimidinemethanesulfonamide, N-methyl- has been investigated for its activity against multidrug-resistant strains, offering a ray of hope in combating antibiotic resistance.

The synthesis of 5-Pyrimidinemethanesulfonamide, N-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

In addition to its pharmaceutical significance, 5-Pyrimidinemethanesulfonamide, N-methyl- has found applications in agrochemical research. Sulfonamide derivatives are widely used as herbicides and fungicides due to their efficacy in controlling plant pathogens. The structural features of this compound make it a suitable candidate for developing environmentally friendly agrochemicals that minimize crop damage while maintaining high yields.

The future prospects of 5-Pyrimidinemethanesulfonamide, N-methyl- are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Computational modeling and high-throughput screening techniques are being utilized to identify potential drug candidates derived from this scaffold. These efforts aim to accelerate the discovery of novel drugs that address unmet medical needs.

Overall,5-Pyrimidinemethanesulfonamide, N-methyl- (CAS No. 2137671-82-8) represents a cornerstone in modern medicinal chemistry. Its unique structural features and versatile biological activities make it a valuable asset in drug development pipelines across various therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.